Ethionamide
Overview
Description
Ethionamide is an antibiotic used to treat tuberculosis (TB). It belongs to the class of medicines called antibiotics and works to kill or prevent the growth of bacteria . It is used together with other medicines to treat TB .
Synthesis Analysis
Ethionamide is determined in bulk drug and tablets by employing two sulphonphthalein dyes: bromocresol green and bromocresol purple as chromogenic agents. The methods are based on the formation of intensely yellow colored ion-pair complexes upon the reaction of the drug with the cited dyes in chloroform medium .Molecular Structure Analysis
Ethionamide is a nicotinic acid derivative related to isoniazid. It is thought that ethionamide undergoes intracellular modification and acts in a similar fashion to isoniazid . The electron density and the Laplacian of electron density of the molecule calculated from both methods display the charge density distribution of ethionamide molecule in the crystal field .Chemical Reactions Analysis
Ethionamide is a prodrug which is activated by the enzyme ethA, a mono-oxygenase in Mycobacterium tuberculosis, and then binds NAD+ to form an adduct which inhibits InhA in the same way as isoniazid . The methods are based on the formation of intensely yellow colored ion-pair complexes upon the reaction of the drug with the cited dyes in chloroform medium .Physical And Chemical Properties Analysis
Ethionamide is a one-compartment pharmacokinetic model with a lag-time, first-order absorption and elimination. The lag-time, absorption rate constant (ka), volume of distribution (V/F) and clearance (Cl/F) were 0.66 hours, 0.434 h−1, 180 L and 99.5 L/h, respectively, for a typical individual weighing 52.6 kg .Scientific Research Applications
Ethionamide Activation and Resistance Mechanisms : Ethionamide requires activation by mycobacterial enzymes like EthA and is regulated by the transcriptional repressor EthR. Studies have explored the molecular pathways involved in its activation and resistance in Mycobacterium tuberculosis. Understanding these mechanisms can help in developing new strategies to enhance the efficacy of ethionamide against drug-resistant TB strains (Willand et al., 2009), (Vale et al., 2012).
Novel Delivery Systems : Research has been conducted on alternative delivery systems for ethionamide, such as pulmonary administration using spray-dried microparticles or biodegradable polymeric nanoparticles. These innovative methods aim to minimize systemic exposure and side effects while enhancing the drug's efficacy against tuberculosis (Garcia-Contreras et al., 2017), (Costa-Gouveia et al., 2017).
Interaction with Other Compounds : Investigations into ethionamide's interactions with various compounds, including potential ethionamide boosters and inhibitors of EthR, provide insights into optimizing its antitubercular activity and overcoming resistance. These studies have implications for improving tuberculosis treatment regimens and addressing drug-resistant strains (Grau et al., 2011), (Dover et al., 2004).
- for tuberculosis treatment. These studies are crucial for determining effective dosages and understanding how various factors like age and HIV status affect drug levels and efficacy (Thee et al., 2011), (Deshpande et al., 2018).
- Impact on Drug Resistance and Treatment Regimens : Studies have focused on understanding the role of ethionamide in the development of drug resistance and its impact on treatment regimens for multidrug-resistant tuberculosis. This research is crucial for developing effective treatment strategies and preventing the emergence of drug resistance (Willand et al., 2009), (Deshpande et al., 2018).
Safety And Hazards
Ethionamide has a high rate of side effects. Common side effects include nausea, diarrhea, abdominal pain, and loss of appetite. Serious side effects may include liver inflammation and depression . It should not be used in people with significant liver problems. Use in pregnancy is not recommended as safety is unclear .
Future Directions
Advanced drug delivery strategies have emerged as a promising approach to address the challenges of TB treatment. They have the potential to enhance therapeutic outcomes and improve TB patient compliance by providing benefits such as multiple drug encapsulation, sustained release, targeted delivery, reduced dosing frequency, and minimal side effects .
properties
IUPAC Name |
2-ethylpyridine-4-carbothioamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2S/c1-2-7-5-6(8(9)11)3-4-10-7/h3-5H,2H2,1H3,(H2,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEOCXXJPGCBFJA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=CC(=C1)C(=S)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2S | |
Record name | ETHIONAMIDE | |
Source | CAMEO Chemicals | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0020577 | |
Record name | Ethionamide | |
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Molecular Weight |
166.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Ethionamide appears as yellow crystals or canary yellow powder with a faint to moderate sulfide odor. (NTP, 1992), Solid | |
Record name | ETHIONAMIDE | |
Source | CAMEO Chemicals | |
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Record name | Ethionamide | |
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Solubility |
less than 1 mg/mL at 70 °F (NTP, 1992), Practically insoluble, Very sparingly soluble in ether. Sparingly soluble in methanol, ethanol, propylene glycol. Soluble in hot acetone, dichloroethane. Freely soluble in pyridine., 8.39e-01 g/L | |
Record name | ETHIONAMIDE | |
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Record name | Ethionamide | |
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Record name | ETHIONAMIDE | |
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Record name | Ethionamide | |
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Mechanism of Action |
Ethionamide may be bacteriostatic or bactericidal in action, depending on the concentration of the drug attained at the site of infection and the susceptibility of the infecting organism. Ethionamide, like prothionamide and pyrazinamide, is a nicotinic acid derivative related to isoniazid. It is thought that ethionamide undergoes intracellular modification and acts in a similar fashion to isoniazid. Isoniazid inhibits the synthesis of mycoloic acids, an essential component of the bacterial cell wall. Specifically isoniazid inhibits InhA, the enoyl reductase from Mycobacterium tuberculosis, by forming a covalent adduct with the NAD cofactor. It is the INH-NAD adduct that acts as a slow, tight-binding competitive inhibitor of InhA., Ethionamide may be bacteriostatic or bactericidal in action, depending on the concentration of the drug attained at the site of infection and the susceptibility of the infecting organism. The exact mechanism of action of ethionamide has not been fully elucidated, but the drug appears to inhibit peptide synthesis in susceptible organisms. | |
Record name | Ethionamide | |
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Product Name |
Ethionamide | |
Color/Form |
Yellow crystals from ethanol | |
CAS RN |
536-33-4 | |
Record name | ETHIONAMIDE | |
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Record name | Ethionamide | |
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Record name | ETHIONAMIDE | |
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Record name | ETHIONAMIDE | |
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Record name | Ethionamide | |
Source | Human Metabolome Database (HMDB) | |
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Melting Point |
327 to 331 °F (Decomposes) (NTP, 1992), 164-166 °C (decomposes), 163 °C | |
Record name | ETHIONAMIDE | |
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Record name | Ethionamide | |
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Record name | Ethionamide | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0014747 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Retrosynthesis Analysis
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Top-N result to add to graph | 6 |
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Citations
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